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Pirmagrel Basic Drug Profile

The table below summarizes the available key information on Pirmagrel.

Property Detail

Alternative Names CGS 13080 [1]

Originator Novartis [1]

Highest Development Phase Discontinued (for ischaemic heart disorders & thrombosis) [1]

Mechanism of Action Thromboxane synthase inhibitor [1]

Drug Class Antiplatelets; Imidazoles; Pyridines; Small molecules [1]

Key Reason for
Discontinuation

Infeasible oral formulation due to a very short half-life (~73 minutes)
[2]

Formulation Strategies & Vehicle Selection

Without specific compatibility data, formulation work must rely on the compound's properties and

experimental testing. Pirmagrel is a small molecule with imidazole and pyridine rings in its structure [1],
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which influence its solubility.

The general workflow for approaching vehicle selection is outlined below. The process begins with

analyzing the drug's molecular structure and known properties, then proceeds through a cycle of pre-

formulation studies, vehicle selection based on solubility, and stability assessment, ultimately leading to a

final prototype.

Start: Vehicle Selection

Analyze Molecular Structure

Pre-formulation Studies

Select Vehicle Candidates

Stability Assessment

Fail

In-vitro/In-vivo Testing

Successful

Final Prototype
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Pre-formulation Solubility & Stability Screen

Objective: To rapidly identify vehicles that provide sufficient solubility and initial chemical stability for

Pirmagrel, prioritizing candidates for further testing [3].

Protocol:

Vehicle Preparation: Prepare a library of common solvents and vehicles. Categorize them as

aqueous (e.g., Water for Injection, PBS pH 7.4, 5% Dextrose), water-miscible co-solvents (e.g., PEG
400, Ethanol, Propylene Glycol, DMSO*), and lipid-based/surfactant systems (e.g., Cremophor EL,

Polysorbate 80).
Saturation Solubility: Add an excess of Pirmagrel (solid) to 1 mL of each vehicle in a glass vial.

Vortex and mix on a rotary shaker for 24 hours at 25°C.
Filtration & Quantification: After 24 hours, centrifuge the samples and filter the supernatant through

a 0.45 µm PVDF syringe filter. Dilute the filtrate appropriately with a compatible solvent (e.g.,
methanol-water mixture) and quantify Pirmagrel concentration using a validated HPLC-UV method.

Visual Inspection: Document the physical appearance of each solution immediately after
preparation and after 24 hours (e.g., clear solution, precipitate, gel formation).

Initial Stability: Take an aliquot of the saturated solutions that show good solubility and analyze them
by HPLC immediately (T=0) and after 24 hours at room temperature. Look for the appearance of new

peaks indicating degradation.

\Note: DMSO is suitable for stock solutions but is often not acceptable for in vivo administration due to

toxicity.*

Compatibility with Novel Dosage Forms

For specialized delivery systems, compatibility depends on the excipients in the formulation.

Oral Films: If considering an oral film to potentially enhance absorption, the drug must be compatible
with water-soluble polymers (e.g., hydroxypropyl methylcellulose, pullulan), plasticizers (e.g., glycerol,

polyethylene glycol), and other additives [3]. A key factor is achieving a uniform dispersion of the
drug, which often requires micronization (reducing the particle size, e.g., D90 < 160 µm) [3].

Topical Formulations: For topical application, Pirmagrel would need to be incorporated into a base
(ointment, cream, gel) and remain stable while penetrating the skin. This requires testing with

permeation enhancers, emulsifiers, and gelling agents [4].
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Frequently Asked Questions (FAQs)

Q1: Why is there no standard vehicle information for Pirmagrel? Pirmagrel's development was halted

in the early 1990s [1]. The primary reason was the infeasibility of creating an oral formulation, largely due to

its very short half-life of approximately 73 minutes [2]. Therefore, comprehensive formulation data was

never generated or made publicly available.

Q2: What is the most critical parameter for Pirmagrel vehicle compatibility? Chemical stability is

paramount. As an imidazole- and pyridine-containing small molecule, Pirmagrel may be susceptible to

hydrolysis, oxidation, or photodegradation. Any vehicle selected must not catalyze these degradation

pathways. The second priority is achieving sufficient solubility for the intended dose.

Q3: How can I approach vehicle selection for in vivo studies? Start with the pre-formulation solubility

screen. For in vivo administration (e.g., IV or oral gavage in animal models), prioritize vehicles that are non-

toxic at the required volume. Common starting points are PBS (if solubility allows), or a small percentage of

a co-solvent like PEG 400 or ethanol in saline or water. Always include a group that receives the vehicle

alone as a control.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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